Cas no 2138014-31-8 (3-bromo-7-methyl-5-(trifluoromethyl)pyrazolo1,5-apyrimidine)

• Product Name: 3-bromo-7-methyl-5-(trifluoromethyl)pyrazolo1,5-apyrimidine
• CAS No: 2138014-31-8
• MF: C₈H₅BrF₃N₃
• MW: 280.044610738754
• CID: 6268686
• PubChem ID: 71055230
• Update Time: 2025-06-12

3-bromo-7-methyl-5-(trifluoromethyl)pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-7-methyl-5-(trifluoromethyl)pyrazolo1,5-apyrimidine
• 2138014-31-8
• SCHEMBL14043299
• EN300-1129903
• ZNJOGXKEKMGSBE-UHFFFAOYSA-N
• 3-bromo-7-methyl-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C8H5BrF3N3/c1-4-2-6(8(10,11)12)14-7-5(9)3-13-15(4)7/h2-3H,1H3
• InChI Key： ZNJOGXKEKMGSBE-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C=1N=C(C(F)(F)F)C=C2C

Computed Properties

• Exact Mass: 278.96189g/mol
• Monoisotopic Mass: 278.96189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 3-bromo-7-methyl-5-(trifluoromethyl)pyrazolo1,5-apyrimidine

Recent Advances in the Study of 3-Bromo-7-methyl-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine (CAS: 2138014-31-8)

The compound 3-bromo-7-methyl-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine (CAS: 2138014-31-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold, characterized by a pyrazolo[1,5-a]pyrimidine core substituted with bromo, methyl, and trifluoromethyl groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound as a key precursor in the synthesis of selective kinase inhibitors. Researchers demonstrated that the bromo substituent at the 3-position allows for further functionalization via cross-coupling reactions, enabling the introduction of diverse pharmacophores. The trifluoromethyl group, known for its ability to enhance metabolic stability and binding affinity, was found to significantly improve the pharmacokinetic properties of the resulting derivatives. The study reported several derivatives with nanomolar potency against specific kinases implicated in cancer and inflammatory diseases.

In addition to its applications in kinase inhibitor development, 3-bromo-7-methyl-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine has been investigated for its potential in antimicrobial drug discovery. A 2024 preprint on bioRxiv described the synthesis of novel analogs with potent activity against drug-resistant bacterial strains. The researchers utilized computational docking studies to elucidate the binding interactions of these analogs with bacterial target proteins, revealing favorable interactions mediated by the trifluoromethyl and bromo substituents. These findings suggest that this scaffold could serve as a promising starting point for the development of next-generation antibiotics.

Further investigations have explored the compound's utility in materials science. A recent publication in ACS Applied Materials & Interfaces reported the incorporation of 3-bromo-7-methyl-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine into organic semiconductors. The electron-withdrawing nature of the trifluoromethyl group was found to enhance charge transport properties, making it a valuable component in the design of organic electronic devices. This interdisciplinary application underscores the versatility of this chemical scaffold beyond traditional medicinal chemistry.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 3-bromo-7-methyl-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine. Recent optimization studies published in Organic Process Research & Development have addressed these issues by developing more efficient synthetic routes with improved yields and reduced environmental impact. These advancements are expected to facilitate broader adoption of this compound in both academic and industrial settings.

In conclusion, 3-bromo-7-methyl-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine (CAS: 2138014-31-8) represents a highly versatile scaffold with applications spanning drug discovery, materials science, and beyond. Its unique structural features and demonstrated biological activity make it a valuable tool for researchers across multiple disciplines. Future studies are likely to explore additional derivatives and applications, further expanding the utility of this promising compound.